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Compound of Interest

Compound Name: Dihydroactinidiolide

Cat. No.: B099750

This document provides comprehensive guidance on the safe and compliant disposal of
Dihydroactinidiolide, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical due to the chemical's acute toxicity.

Immediate Safety and Handling Precautions

Before handling Dihydroactinidiolide, it is imperative to consult the Safety Data Sheet (SDS)
and be fully aware of its hazards.

o Hazard Classification: Dihydroactinidiolide is classified as acutely toxic and is fatal if
swallowed.[1][2] The Globally Harmonized System (GHS) designates it with the "Danger"
pictogram.[1]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or glasses as described by OSHA, and a lab coat.[3] In case
of insufficient ventilation, use a NIOSH/MSHA or European Standard EN 149 approved
respirator.[3]

o Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[3] A safety shower and eye wash station must be readily accessible.[3]

o Environmental Precautions: Prevent the chemical from entering soil, surface water, or drains.
[3] All wastewater containing this substance must be collected for treatment.[3]
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Chemical and Physical Properties

A summary of key quantitative data for Dihydroactinidiolide is provided below. This
information is crucial for safe handling and determining appropriate disposal containers and

methods.
Property Value Source
CAS Number 17092-92-1 [2][3]1[4]
Molecular Formula C11H1602 [21[3][4]
Molar Mass 180.24 g/mol [11[2][4]
Appearance Clear, colorless liquid [1]

N Insoluble in water; Soluble in
Solubility [1][2]
ethanol and nonpolar solvents

GHS Hazard Code H300 [1]

GHS Hazard Statement Fatal if swallowed [1]

Step-by-Step Disposal Protocol

The disposal of Dihydroactinidiolide is regulated by the Environmental Protection Agency
(EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6] Therefore, it must be
managed as hazardous waste. Under no circumstances should this chemical be disposed of
down the sink or in regular trash.[5][7]

Methodology 1: Disposal of Bulk Quantities and
Contaminated Materials

This protocol applies to unused Dihydroactinidiolide, reaction mixtures, and materials
significantly contaminated with the substance.

o Waste Identification: Any material containing Dihydroactinidiolide that is no longer intended
for use is considered a hazardous waste.[8][9]

e Container Selection:
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o Use a chemically compatible container with a secure, leak-proof lid. Plastic containers are
often preferred over glass to minimize the risk of breakage.[5]

o Ensure the container is in good condition, free from rust or leaks.[8]

o Waste Collection:

o Carefully transfer the Dihydroactinidiolide waste into the designated hazardous waste
container.

o Do not mix with incompatible waste streams. Segregate waste based on chemical
properties (e.g., flammables, corrosives).[8]

e Labeling:

o As soon as waste is added, affix a hazardous waste tag provided by your institution's
Environmental Health and Safety (EHS) department.[5][9]

o The label must include the words "Hazardous Waste," the full chemical name
"Dihydroactinidiolide,” and the quantity.[5] Do not use abbreviations or chemical
formulas.[5]

o Fill'in all other required information, such as the date of generation, the principal
investigator's name, and the laboratory location.[5]

e Storage:
o Keep the waste container tightly closed except when adding waste.[8]

o Store the container in a designated, secure hazardous waste accumulation area, with
secondary containment to catch any potential leaks.[9]

» Final Disposal:
o Arrange for pickup through your institution's EHS hazardous waste program.[5][9]

o The recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and exhaust air
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scrubber.[3] This final step will be handled by the certified hazardous waste disposal
company.

Methodology 2: Decontamination and Disposal of Empty
Containers

Containers that held Dihydroactinidiolide are considered hazardous until properly
decontaminated.

e Triple Rinsing:

o Since Dihydroactinidiolide is a toxic chemical, the empty container must be triple-rinsed.

[8][°]

o Use a solvent capable of dissolving the chemical, such as ethanol or another compatible
nonpolar solvent.[1][2][8]

o Each rinse should use an amount of solvent equal to about 5-10% of the container's
volume.[9]

e Rinsate Collection:
o Crucially, all solvent rinsate must be collected and managed as hazardous waste.[3][9]

o Pour the rinsate into your designated Dihydroactinidiolide or organic solvent hazardous
waste container.

» Final Container Disposal:
o After triple-rinsing and air-drying, deface or remove the original chemical label.[9]

o The decontaminated container can now be disposed of in the regular trash or glassware
waste, as per institutional policy.[8][9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Dihydroactinidiolide waste.
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Dihydroactinidiolide Waste Generated

Bulk Quantity or Container Residue?

1. Triple-Rinse Container
with Compatible Solvent
(e.g., Ethanol)

1. Consult Institutional EHS
Guidelines & SDS

_______ 2. Collect Rinsate as [ 3. Dispose of Decontaminated
| Hazardous Waste Container in Trash/Glass Waste
i
|
|
|

Add to bulk
waste container

2. Package in Compatible,
Sealed Container

3. Affix ‘Hazardous Waste' Label

4. Store in Designated Secure Area
with Secondary Containment

5. Arrange Pickup by EHS for
Chemical Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dihydroactinidiolide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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